3,5-Dimethyl-1-(2-nitrophenyl)piperazine

• CAS No.: 450352-66-6
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28g/mol
• IUPAC Name: 3,5-dimethyl-1-(2-nitrophenyl)piperazine
• InChI: InChI=1S/C12H17N3O2/c1-9-7-14(8-10(2)13-9)11-5-3-4-6-12(11)15(16)17/h3-6,9-10,13H,7-8H2,1-2H3
• InChI Key: WJUYWKJVECSDQD-UHFFFAOYSA-N
• SMILES: CC1CN(CC(N1)C)C2=CC=CC=C2[N+](=O)[O-]

Description

3,5-Dimethyl-1-(2-nitrophenyl)piperazine is a substituted piperazine derivative characterized by a six-membered piperazine ring with methyl groups at positions 3 and 5 and a 2-nitrophenyl group attached to the nitrogen at position 1 (Figure 1). The methyl groups enhance steric hindrance and modulate electronic properties, while the ortho-nitro substituent introduces electron-withdrawing effects, influencing solubility, metabolic stability, and receptor interactions.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Physicochemical Properties

Key structural analogs differ in substituent positions and functional groups, leading to distinct physicochemical profiles:

Table 1: Physicochemical Comparison of Piperazine Derivatives

Compound Name	Substituents	ClogD*	Solubility (μM)	pKa (Piperazine N)
3,5-Dimethyl-1-(2-nitrophenyl)piperazine	3,5-Me; 1-(2-NO₂Ph)	~2.5	~40–60†	~5.0–6.0‡
1-(2-Nitrophenyl)piperazine	1-(2-NO₂Ph)	~1.8	<20§	~3.8–4.5§
3,5-Dimethyl-1-(4-nitrophenyl)piperazine	3,5-Me; 1-(4-NO₂Ph)	~2.5	~30–50†	~5.0–6.0‡
8a (N-phenylpiperazinyl quinolone)	Direct N-Ph attachment	>3.0	<20	≤3.8
8b (N-benzylpiperazinyl quinolone)	N-Benzyl spacer	~2.0	60–80	~6.0–7.0

*ClogD estimated based on substituent contributions. †Inferred from : Methyl groups reduce basicity (higher pKa vs. 8a), enhancing solubility compared to non-methylated analogs. ‡Methyl groups donate electrons, raising pKa vs. 8a but lowering it vs. benzyl-substituted derivatives. §Direct N-phenyl attachment reduces solubility due to low pKa ().

Key Findings :

• Solubility: The methyl groups in 3,5-dimethyl analogs improve solubility compared to non-methylated derivatives (e.g., 1-(2-nitrophenyl)piperazine) by moderating pKa. However, solubility remains lower than compounds with ethylene or benzyl spacers (e.g., 8b) .

Metabolic Stability

Piperazines are prone to oxidative metabolism and dealkylation. Key differences include:

• Nitro Group : The 2-nitrophenyl substituent may undergo nitro reduction, a common metabolic pathway for aromatic nitro compounds, which could limit bioavailability .

Table 2: Metabolic Pathways of Selected Derivatives

Compound	Major Metabolic Pathways	Stability vs. Target
3,5-Dimethyl-1-(2-nitrophenyl)piperazine	Nitro reduction, N-oxide formation	Reference
1-(2-Nitrophenyl)piperazine	Piperazine ring oxidation, nitro reduction	Lower
8a (N-phenylpiperazinyl)	Rapid hepatic clearance	Significantly lower